3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-fluorophenyl)methylsulfanyl]-5-(4-methylphenyl)-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C22H18FN3S/c1-16-7-11-18(12-8-16)21-24-25-22(26(21)20-5-3-2-4-6-20)27-15-17-9-13-19(23)14-10-17/h2-14H,15H2,1H3
• InChI Key: FRKCGLROLPXYPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC4=CC=C(C=C4)F
• Molecular Formula: C22H18FN3S
• Molecular Weight: 375.5 g/mol

Description

3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole is a chemical compound that belongs to the class of triazole derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme. COX-2 is an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation, pain, and fever. By inhibiting the activity of COX-2 enzyme, this compound reduces the production of prostaglandins, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects:
3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole has been reported to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10 (IL-10). In addition, this compound has been reported to reduce the levels of oxidative stress markers, such as malondialdehyde (MDA) and nitric oxide (NO), and increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole in lab experiments include its high potency, selectivity, and low toxicity. However, the limitations of using this compound in lab experiments include its relatively low solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for the research on 3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole. One direction is to study the structure-activity relationship (SAR) of this compound to identify more potent and selective analogs. Another direction is to investigate the potential of this compound as a lead compound for the development of novel anti-inflammatory, analgesic, and antipyretic agents. Additionally, the potential of this compound as a therapeutic agent for the treatment of various types of cancer could be explored further.

Scientific Research Applications

3-[(4-fluorobenzyl)thio]-5-(4-methylphenyl)-4-phenyl-4H-1,2,4-triazole has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit significant anti-inflammatory, analgesic, and antipyretic activities. This compound has also been studied for its potential anticancer properties. It has been reported to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.